2-((1-((4-Fluoro-2-methylphenyl)sulfonyl)pyrrolidin-3-yl)oxy)-5-methylpyridine

• IUPAC Name: 2-[1-(4-fluoro-2-methylphenyl)sulfonylpyrrolidin-3-yl]oxy-5-methylpyridine
• InChI: InChI=1S/C17H19FN2O3S/c1-12-3-6-17(19-10-12)23-15-7-8-20(11-15)24(21,22)16-5-4-14(18)9-13(16)2/h3-6,9-10,15H,7-8,11H2,1-2H3
• InChI Key: VTEGWJXCTADSNJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)OC2CCN(C2)S(=O)(=O)C3=C(C=C(C=C3)F)C
• Molecular Formula: C17H19FN2O3S
• Molecular Weight: 350.4 g/mol

Description

2-((1-((4-Fluoro-2-methylphenyl)sulfonyl)pyrrolidin-3-yl)oxy)-5-methylpyridine is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is a pyrrolidine-based molecule that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Scientific Research Applications

RORγt Inverse Agonists Discovery

In the field of medicinal chemistry, phenyl (3-phenylpyrrolidin-3-yl)sulfones have been identified as selective, orally active RORγt inverse agonists. These compounds are structurally related to 2-((1-((4-Fluoro-2-methylphenyl)sulfonyl)pyrrolidin-3-yl)oxy)-5-methylpyridine. They demonstrate promising selectivity and pharmacokinetic profiles in vitro, and have shown biological efficacy in mouse models related to IL-17 production inhibition and IL-23-induced acanthosis (Duan et al., 2019).

Antibacterial Activity

Compounds structurally similar to 2-((1-((4-Fluoro-2-methylphenyl)sulfonyl)pyrrolidin-3-yl)oxy)-5-methylpyridine have been synthesized and evaluated for their antibacterial activity. For instance, 7-(3-amino-1-pyrrolidinyl)-1-ethyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acid and its analogues have shown significant in vitro and in vivo antibacterial effectiveness (Egawa et al., 1984).

Synthesis of Antibacterial Agents

The synthesis of 1-cyclopropyl- and 1-ethyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acid derivatives, which bear a resemblance to the chemical structure , has been explored as potential antibacterial agents. These compounds have shown potential in displacement reactions with pyrrolidine and piperidine (Miyamoto et al., 1987).

Iridium(III) Complexes Emission

In inorganic chemistry, cyclometalated iridium(III) complexes containing sulfur-bridged dipyridyl ligands have been studied. These complexes demonstrate tunable emission properties, which could have implications for the application of similar sulfur-containing pyridine derivatives (Brown et al., 2017).